KWG 1342 Sulfate Sodium Salt
KWG 1342 Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1797883-99-8
VCID:
VC0032526
InChI:
InChI=1S/C14H18ClN3O6S.Na/c1-14(2,7-19)12(24-25(20,21)22)13(18-9-16-8-17-18)23-11-5-3-10(15)4-6-11;/h3-6,8-9,12-13,19H,7H2,1-2H3,(H,20,21,22);/q;+1/p-1
SMILES:
CC(C)(CO)C(C(N1C=NC=N1)OC2=CC=C(C=C2)Cl)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C14H17ClN3NaO6S
Molecular Weight:
413.805
KWG 1342 Sulfate Sodium Salt
CAS No.: 1797883-99-8
Cat. No.: VC0032526
Molecular Formula: C14H17ClN3NaO6S
Molecular Weight: 413.805
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1797883-99-8 |
|---|---|
| Molecular Formula | C14H17ClN3NaO6S |
| Molecular Weight | 413.805 |
| IUPAC Name | sodium;[1-(4-chlorophenoxy)-4-hydroxy-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-yl] sulfate |
| Standard InChI | InChI=1S/C14H18ClN3O6S.Na/c1-14(2,7-19)12(24-25(20,21)22)13(18-9-16-8-17-18)23-11-5-3-10(15)4-6-11;/h3-6,8-9,12-13,19H,7H2,1-2H3,(H,20,21,22);/q;+1/p-1 |
| Standard InChI Key | TZJUSRCGDLGWHX-UHFFFAOYSA-M |
| SMILES | CC(C)(CO)C(C(N1C=NC=N1)OC2=CC=C(C=C2)Cl)OS(=O)(=O)[O-].[Na+] |
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